Cas no 2680886-55-7 (benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate)

• Product Name: benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate
• CAS No: 2680886-55-7
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5626490
• PubChem ID: 165924773
• Update Time: 2025-10-29

benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299784
• benzyl N-[(4-bromophenyl)methyl]-N-cyclopropylcarbamate
• 2680886-55-7
• benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate

• Inchi： 1S/C18H18BrNO2/c19-16-8-6-14(7-9-16)12-20(17-10-11-17)18(21)22-13-15-4-2-1-3-5-15/h1-9,17H,10-13H2
• InChI Key： CBUVEFRLYPKZNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate

Benzyl N-(4-Bromophenyl)methyl-N-cyclopropylcarbamate (CAS 2680886-55-7): A Comprehensive Overview

Benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate (CAS 2680886-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure combining a benzyl group, 4-bromophenyl moiety, and cyclopropyl ring, making it particularly interesting for drug discovery applications. The compound's molecular formula is C₁₈H₁₈BrNO₂, with a molecular weight of 360.25 g/mol.

The growing interest in N-cyclopropyl carbamate compounds stems from their potential as bioactive molecules. Recent studies suggest that such structures may serve as valuable intermediates in the synthesis of enzyme inhibitors and receptor modulators. The presence of both bromine substituents and carbamate functionality in benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate makes it particularly versatile for further chemical modifications, a feature highly sought after in medicinal chemistry.

From a synthetic chemistry perspective, CAS 2680886-55-7 represents an important building block for pharmaceutical research. The 4-bromophenyl group offers excellent opportunities for palladium-catalyzed cross-coupling reactions, while the carbamate linkage provides stability against metabolic degradation. These properties align perfectly with current trends in drug development, where researchers are increasingly focusing on compounds with improved metabolic stability and target specificity.

The physicochemical properties of benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its logP value suggests favorable membrane permeability characteristics, making it particularly interesting for studies involving blood-brain barrier penetration and cellular uptake mechanisms - key areas of interest in modern drug discovery programs.

In the context of current pharmaceutical trends, N-cyclopropyl carbamate derivatives like CAS 2680886-55-7 are being investigated for their potential in addressing challenging therapeutic targets. The cyclopropyl group is known to confer conformational rigidity to molecules, while the carbamate functionality can interact with various biological targets through hydrogen bonding. This combination makes the compound particularly valuable for structure-activity relationship studies in CNS drug development and cancer therapeutics.

The synthesis of benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate typically involves multi-step organic transformations. A common approach begins with the preparation of N-cyclopropyl-N-(4-bromobenzyl)amine, followed by reaction with benzyl chloroformate. The process requires careful control of reaction conditions to ensure high yield and purity, with chromatographic purification often employed to obtain the final product in research-grade quality. These synthetic considerations are particularly relevant given the growing demand for high-purity research chemicals in pharmaceutical development.

Quality control of CAS 2680886-55-7 involves comprehensive analytical characterization. Modern laboratories typically employ HPLC analysis, mass spectrometry, and NMR spectroscopy to verify the compound's identity and purity. The proton NMR spectrum characteristically shows signals corresponding to the cyclopropyl protons (δ 0.5-1.0 ppm), benzyl methylene (δ 4.5-5.5 ppm), and aromatic protons (δ 7.0-7.5 ppm), providing a distinct fingerprint for quality assessment.

From a safety perspective, proper handling of benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate requires standard laboratory precautions. While not classified as highly hazardous, researchers should use appropriate personal protective equipment when working with this compound. Storage recommendations typically suggest keeping the material in a cool, dry environment, protected from light - conditions that maintain the stability of the carbamate linkage and bromine substituent.

The market for specialized compounds like CAS 2680886-55-7 has expanded significantly in recent years, driven by increasing pharmaceutical R&D activities. Suppliers typically offer this material in research quantities ranging from milligrams to kilograms, with purity specifications often exceeding 95%. The pricing reflects the compound's specialized nature and the synthetic challenges involved in its production, making it a premium product in the fine chemicals market.

Future research directions for N-(4-bromophenyl)methyl-N-cyclopropylcarbamate derivatives may explore their potential in emerging therapeutic areas. The unique combination of structural features in this molecule suggests possible applications in targeted protein degradation (PROTACs) and covalent inhibitor development - two rapidly growing fields in drug discovery. Additionally, the compound's modular structure makes it amenable to combinatorial chemistry approaches, potentially yielding novel bioactive molecules.

In conclusion, benzyl N-(4-bromophenyl)methyl-N-cyclopropylcarbamate (CAS 2680886-55-7) represents a valuable tool for modern chemical research. Its unique structural features, synthetic versatility, and potential biological relevance make it an important compound in the toolkit of medicinal chemists and pharmaceutical researchers. As the demand for innovative chemical entities continues to grow in drug discovery, specialized building blocks like this carbamate derivative will likely play an increasingly important role in the development of next-generation therapeutics.